Varacin
Overview
Description
Varacin is a bicyclic organosulfur compound originally found in marine Ascidiacea from the Polycitor genus . It contains an unusual pentathiepin ring which reacts with DNA, and varacin and synthetic analogues have been investigated for their antimicrobial and antitumour properties .
Synthesis Analysis
Varacin C is a promising anticancer agent and possesses acid-promoted and photo-induced DNA-damaging activities . In a study, an analog varacin-1 (VCA-1) was synthesized and examined for its anticancer potentials . The most promising compound is a synthetic varacin C analog, sulfoxide 10a, which exhibits the cancer preventive activity at dose into 100 times lower than its cytotoxic concentrations .Molecular Structure Analysis
Varacin has a molecular formula of C10H13NO2S5. Its average mass is 339.541 Da and its monoisotopic mass is 338.954987 Da .Chemical Reactions Analysis
Varacin C possesses acid-promoted and photo-induced DNA-damaging activities . The cytotoxic effect of varacin C was found to be related to its DNA-damaging activity and essentially dependent on an oxymethyl substituting group at the second position of the aromatic ring .Physical And Chemical Properties Analysis
Varacin has a molecular formula of C10H13NO2S5. Its average mass is 339.541 Da and its monoisotopic mass is 338.954987 Da .Mechanism of Action
Future Directions
properties
CAS RN |
134029-48-4 |
|---|---|
Product Name |
Varacin |
Molecular Formula |
C10H13NO2S5 |
Molecular Weight |
339.6 g/mol |
IUPAC Name |
2-(6,7-dimethoxy-1,2,3,4,5-benzopentathiepin-9-yl)ethanamine |
InChI |
InChI=1S/C10H13NO2S5/c1-12-7-5-6(3-4-11)9-10(8(7)13-2)15-17-18-16-14-9/h5H,3-4,11H2,1-2H3 |
InChI Key |
HIKCOAGMCNIBMP-UHFFFAOYSA-N |
SMILES |
COC1=C(C2=C(C(=C1)CCN)SSSSS2)OC |
Canonical SMILES |
COC1=C(C2=C(C(=C1)CCN)SSSSS2)OC |
Other CAS RN |
134029-48-4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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